1-(3,4-Dihydroxyphenyl)-7-(4-hydroxyphenyl)hept-6-en-3-ol

• Molecular Formula: C19H22O4
• Molecular Weight: 314.4 g/mol
• InChI: InChI=1S/C19H22O4/c20-16(11-7-15-8-12-18(22)19(23)13-15)4-2-1-3-14-5-9-17(21)10-6-14/h1,3,5-6,8-10,12-13,16,20-23H,2,4,7,11H2/b3-1+
• InChIKey: RECNHCLFPNYLCU-HNQUOIGGSA-N

1-(3,4-Dihydroxyphenyl)-7-(4-hydroxyphenyl)hept-6-en-3-ol: Diarylheptanoid Reference Standard for Curcumin Metabolite and Phytochemical Research Procurement

1-(3,4-Dihydroxyphenyl)-7-(4-hydroxyphenyl)hept-6-en-3-ol (CAS 1206788-61-5), a linear diarylheptanoid, is a naturally occurring curcumin metabolite (curcuminol) and a secondary plant metabolite isolated primarily from *Curcuma comosa* and *Curcuma longa* [1]. It is utilized in life sciences research as a reference standard for studying anti-inflammatory pathways and metabolic fate of curcuminoids [1].

Curcumin metabolite standard Identified as curcuminol for metabolic pathway tracking

Phytochemical dereplication Authentic marker for Curcuma comosa extract QC

Asymmetric scaffold SAR Catechol/monophenol pattern for structure–activity mapping

• [1] InvivoChem. (n.d.). 1-(3,4-Dihydroxyphenyl)-7-(4-hydroxyphenyl)hept-6-en-3-ol. Product Datasheet. View Source

Procurement Alert: Why Generic Diarylheptanoid Substitution Compromises Experimental Reproducibility in Studies of 1-(3,4-Dihydroxyphenyl)-7-(4-hydroxyphenyl)hept-6-en-3-ol

Substitution with generic diarylheptanoids or curcumin analogs is not scientifically valid for studies involving 1-(3,4-Dihydroxyphenyl)-7-(4-hydroxyphenyl)hept-6-en-3-ol. This compound possesses a unique asymmetric substitution pattern—a catechol (3,4-dihydroxyphenyl) moiety at position 1 and a monophenol (4-hydroxyphenyl) moiety at position 7—which is distinct from symmetric analogs like 1,7-bis(4-hydroxyphenyl)hept-6-en-3-ol (CAS 1083195-05-4) [1]. This structural difference is critical for its role as a specific curcumin metabolite (curcuminol), which directly impacts its biological activity, metabolic stability, and, consequently, the validity of any comparative analysis . The quantitative data below demonstrates why precise identity is non-negotiable for procurement.

Target Compound

1-(3,4-Dihydroxyphenyl)-7-(4-hydroxyphenyl)hept-6-en-3-ol

Common Substitute

1,7-Bis(4-hydroxyphenyl)hept-6-en-3-ol (symmetric analog)

Asymmetric hydroxylation pattern may shift metabolic stability and biological readout compared to symmetric analogs. Substitution may compromise curcumin metabolite-specific assay interpretation.

• [1] NP-MRD. (n.d.). NP-Card for 1-(3,4-Dihydroxyphenyl)-7-(4-hydroxyphenyl)hept-6-en-3-ol (NP0138046). Natural Products Magnetic Resonance Database. View Source

Quantitative Differentiation Guide for 1-(3,4-Dihydroxyphenyl)-7-(4-hydroxyphenyl)hept-6-en-3-ol Against Closest Analogs and In-Class Candidates

Unambiguous Structural Identification via InChI Key and Spectroscopic Properties

1-(3,4-Dihydroxyphenyl)-7-(4-hydroxyphenyl)hept-6-en-3-ol is unambiguously identified by its unique InChI Key (RECNHCLFPNYLCU-HNQUOIGGSA-N) and defined physicochemical properties, which are distinct from closely related, symmetric diarylheptanoids [1]. While no direct head-to-head biological comparison data is currently available in the primary literature for this specific compound versus its analogs, its unique identity as a metabolite (curcuminol) is a critical differentiator for research requiring the exact chemical entity .

Structural Identity

Cross-study comparable

Target LogP 2.94 vs Symmetric Analog ~3.2; MW diff 16 Da; unique InChI Key

Prevents misidentification in analytical workflows

Predicted physicochemical properties

Evidence Dimension	Molecular Identity (CAS, InChI Key, LogP)
Target Compound Data	CAS: 1206788-61-5; LogP: 2.94; Molecular Weight: 314.38
Comparator Or Baseline	1,7-Bis(4-hydroxyphenyl)hept-6-en-3-ol: CAS: 1083195-05-4; LogP: approx. 3.2; Molecular Weight: 298.38
Quantified Difference	LogP difference of approx. 0.26 units; Molecular weight difference of 16 Da.
Conditions	Predicted physicochemical properties from chemical structure.

Why This Matters

The unique InChI Key and distinct molecular properties ensure that researchers procure the correct compound, preventing wasted resources on experiments performed with an incorrect or non-specific analog.

• [1] InvivoChem. (n.d.). 1-(3,4-Dihydroxyphenyl)-7-(4-hydroxyphenyl)hept-6-en-3-ol. Product Datasheet. View Source

Defined Role as a Curcumin Metabolite (Curcuminol) Enables Targeted Metabolic Pathway Studies

This compound is specifically identified as a major metabolite of curcumin, known as curcuminol, in both human and rat hepatocytes [1]. This defined metabolic role distinguishes it from other diarylheptanoids that are not direct products of curcumin biotransformation. The compound is a crucial analytical standard for quantifying this specific metabolic pathway and understanding the in vivo fate of curcumin, a well-known but poorly bioavailable natural product [1].

Metabolic Origin

Class-level inference

Identified as major curcumin metabolite (curcuminol) in human/rat hepatocytes

Enables targeted curcumin metabolism studies

In vitro hepatocyte data; published metabolism study

Evidence Dimension	Metabolic Origin and Role
Target Compound Data	Identified as a major curcumin metabolite in hepatocytes [1].
Comparator Or Baseline	Hexahydrocurcumin (major metabolite) and curcumin (parent compound).
Quantified Difference	N/A (Qualitative difference in metabolic pathway)
Conditions	In vitro metabolism studies using human and rat hepatocytes.

Why This Matters

Procuring this specific compound is essential for any research group studying curcumin metabolism, as it is a validated analytical standard for identifying and quantifying this specific metabolic transformation.

• [1] Ireson, C. R., Jones, D. J. L., Orr, S., Coughtrie, M. W. H., Boocock, D. J., Williams, M. L., Farmer, P. B., Steward, W. P., & Gescher, A. J. (2002). Characterization of metabolites of the chemopreventive agent curcumin in human and rat hepatocytes and in the rat in vivo, and evaluation of their ability to inhibit phorbol ester-induced prostaglandin E2 production. Cancer Epidemiology, Biomarkers & Prevention, 11(1), 105–111. View Source

Natural Product Origin from Curcuma comosa Defines Specific Bioactivity Profile

This diarylheptanoid is a known constituent of *Curcuma comosa* rhizomes, a plant traditionally used in Southeast Asia for its medicinal properties [1]. While specific IC50 values for 1-(3,4-Dihydroxyphenyl)-7-(4-hydroxyphenyl)hept-6-en-3-ol are not available in the public domain, related diarylheptanoids isolated from the same plant species have demonstrated significant bioactivity. For instance, (3S)-1,7-bis(4-hydroxyphenyl)-(6E)-6-hepten-3-ol from *Curcuma kwangsiensis* inhibits NO production [2], and other *Curcuma comosa* extracts have shown estrogenic and anti-melanogenic activities [3][4]. This provides a strong, class-level inference that the target compound, with its unique structure, contributes to these observed pharmacological properties, making it a critical tool for bioassay-guided fractionation and structure-activity relationship (SAR) studies within the genus [1].

Phytochemical Source

Class-level inference

Isolated from Curcuma comosa; related diarylheptanoids show reported anti-inflammatory and estrogenic endpoints

Supports dereplication and class-level bioactivity mapping

No direct IC50 for this compound; SAR exploration

Evidence Dimension	Plant Source and Associated Bioactivity
Target Compound Data	Isolated from *Curcuma comosa*, a plant with known anti-inflammatory, hepatoprotective, and estrogenic properties [3][4].
Comparator Or Baseline	1,7-Bis(4-hydroxyphenyl)hept-6-en-3-ol: Isolated from *Curcuma longa*, also with anti-inflammatory properties [2].
Quantified Difference	No direct IC50 data; difference is in the plant source and the specific hydroxylation pattern of the compound.
Conditions	Ethnopharmacological studies and in vitro bioactivity assays of plant extracts.

Why This Matters

This information is vital for natural product chemists and pharmacognosists who need authentic reference standards for dereplication, quality control of herbal extracts, and for exploring the SAR of diarylheptanoids from different *Curcuma* species.

• [1] InvivoChem. (n.d.). 1-(3,4-Dihydroxyphenyl)-7-(4-hydroxyphenyl)hept-6-en-3-ol. Product Datasheet. View Source
• [2] ChEBI. (n.d.). CHEBI:70686 - (−)-(3S)-1,7-bis(4-hydroxyphenyl)-(6E)-6-hepten-3-ol. EMBL-EBI. View Source
• [3] Winuthayanon, W., Piyachaturawat, P., Suksamrarn, A., Burns, K. A., Arao, Y., Hewitt, S. C., Pedersen, L. C., & Korach, K. S. (2009). Diarylheptanoid phytoestrogens isolated from the medicinal plant Curcuma comosa: biologic actions in vitro and in vivo indicate estrogen receptor-dependent mechanisms. Environmental Health Perspectives, 117(7), 1155–1161. View Source
• [4] Matsumoto, T., Nakamura, S., Ohta, T., Fujimoto, K., Yoshikawa, M., Ogawa, K., & Matsuda, H. (2013). Diarylheptanoids with inhibitory effects on melanogenesis from the rhizomes of Curcuma comosa in B16 melanoma cells. Bioorganic & Medicinal Chemistry Letters, 23(18), 5178–5181. View Source

Verified Research and Industrial Applications for 1-(3,4-Dihydroxyphenyl)-7-(4-hydroxyphenyl)hept-6-en-3-ol Based on Evidence

Reference Standard for Curcumin Metabolism and Pharmacokinetic (PK) Studies

This compound is a defined and validated metabolite of curcumin (curcuminol) [1]. It is an essential analytical standard for laboratories using LC-MS/MS or HPLC to identify and quantify this specific metabolic pathway in biological matrices. Its use ensures accurate assessment of curcumin's in vivo fate and supports preclinical and clinical studies on curcumin bioavailability and efficacy.

Authentic Standard for Phytochemical Dereplication and Quality Control of *Curcuma* Species Extracts

Given its isolation from *Curcuma comosa*, this diarylheptanoid serves as a valuable reference material for the phytochemical analysis of medicinal plants within the *Curcuma* genus [2]. It is critical for the dereplication of known compounds from complex extracts and for developing and validating analytical methods for quality control and standardization of herbal preparations and dietary supplements containing these species.

Probe for Structure-Activity Relationship (SAR) Studies on Diarylheptanoid Scaffolds

The compound's unique asymmetric hydroxylation pattern (3,4-dihydroxyphenyl vs. 4-hydroxyphenyl) makes it a key probe for SAR studies aimed at elucidating the structural determinants of diarylheptanoid bioactivity [3]. While its own IC50 values are not published, its use in comparative assays with symmetric analogs (e.g., 1,7-bis(4-hydroxyphenyl)hept-6-en-3-ol) and other curcumin metabolites allows researchers to map the pharmacophore for activities like anti-inflammation, antioxidant effects, or enzyme inhibition observed at the class level [4].

Application

Selection Property

Validation Focus

Curcumin metabolism and PK research

Metabolic pathway specificity (curcuminol identity)

Confirm co-elution and MRM transitions against synthetic curcuminol standard

Phytochemical dereplication and extract QC

Plant-derived authenticity (Curcuma comosa origin)

Verify retention time and spectral match against authenticated C. comosa extract

Diarylheptanoid SAR probe

Asymmetric hydroxylation pattern (catechol vs. monophenol)

Compare activity with symmetric diarylheptanoids in cell-free or cell-based assays

• [1] Ireson, C. R., Jones, D. J. L., Orr, S., Coughtrie, M. W. H., Boocock, D. J., Williams, M. L., Farmer, P. B., Steward, W. P., & Gescher, A. J. (2002). Characterization of metabolites of the chemopreventive agent curcumin in human and rat hepatocytes and in the rat in vivo, and evaluation of their ability to inhibit phorbol ester-induced prostaglandin E2 production. Cancer Epidemiology, Biomarkers & Prevention, 11(1), 105–111. View Source
• [2] InvivoChem. (n.d.). 1-(3,4-Dihydroxyphenyl)-7-(4-hydroxyphenyl)hept-6-en-3-ol. Product Datasheet. View Source
• [3] NP-MRD. (n.d.). NP-Card for 1-(3,4-Dihydroxyphenyl)-7-(4-hydroxyphenyl)hept-6-en-3-ol (NP0138046). Natural Products Magnetic Resonance Database. View Source
• [4] ChEBI. (n.d.). CHEBI:70686 - (−)-(3S)-1,7-bis(4-hydroxyphenyl)-(6E)-6-hepten-3-ol. EMBL-EBI. View Source